
Core Effects of PIKfyve Inhibition on Cellular
Lipid Levels

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PIKfyve-IN-2

Cat. No.: S12861126
Get Quote

Affected Lipid
Effect of
PIKfyve
Inhibition

Primary Role of
PIKfyve

Key Supporting Evidence

PI(3,5)P₂
(Phosphatidylinositol 3,5-
bisphosphate)

Decreased [1]

[2] [3]

PIKfyve is the sole
kinase that
synthesizes PI(3,5)P₂

from PI(3)P [1] [3].

Knock-down or inhibition of

PIKfyve results in loss of
PI(3,5)P₂ [1].

PI(5)P
(Phosphatidylinositol 5-
phosphate)

Decreased [1] PIKfyve is responsible

for virtually the entire
cellular pool of PI(5)P

[1].

PI(5)P is generated from

PI(3,5)P₂ via 3-phosphatase
activity; PIKfyve inhibition

depletes its precursor [1].

The following diagram illustrates this core catalytic function of PIKfyve and the established downstream

consequences of its inhibition on cellular organelles.

> The PIKfyve complex synthesizes PI(3,5)P₂, and its inhibition leads to characteristic enlarged

endolysosomal organelles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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